Cas no 209467-48-1 (3-amino-N-tert-butylpropanamide)

• Product Name: 3-amino-N-tert-butylpropanamide
• CAS No: 209467-48-1
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD11109909
• CID: 825253
• PubChem ID: 16782159
• Update Time: 2025-09-19

3-amino-N-tert-butylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(tert-butyl)propanamide
• 3-Amino-N-(tert-butyl)propanamide hydrochloride
• 3-amino-N-tert-butylpropanamide hydrochloride
• 209467-48-1
• 3-amino-N-tert-butylpropanamide
• Propanamide, 3-amino-N-(1,1-dimethylethyl)-
• 3-Amino-N-tert-butyl-propionamide
• W11668
• AS-65864
• MFCD09726254
• EN300-134975
• AKOS000137712
• CS-0038776
• IWRPQMHTKWRIMR-UHFFFAOYSA-N
• SCHEMBL1302691
• SY031272

• MDL： MFCD11109909
• Inchi： 1S/C7H16N2O/c1-7(2,3)9-6(10)4-5-8/h4-5,8H2,1-3H3,(H,9,10)
• InChI Key： IWRPQMHTKWRIMR-UHFFFAOYSA-N
• SMILES： O=C(CCN)NC(C)(C)C

Computed Properties

• Exact Mass: 180.10300
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.14310

3-amino-N-tert-butylpropanamide Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C